{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride

• IUPAC Name: N-(2-ethylphenyl)-1-[6-[N-(2-ethylphenyl)-C-methylcarbonimidoyl]pyridin-2-yl]ethanimine;trichlorovanadium
• InChI: InChI=1S/C25H27N3.3ClH.V/c1-5-20-12-7-9-14-24(20)26-18(3)22-16-11-17-23(28-22)19(4)27-25-15-10-8-13-21(25)6-2;;;;/h7-17H,5-6H2,1-4H3;3*1H;/q;;;;+3/p-3
• InChI Key: SBFLLGYIMXIOEP-UHFFFAOYSA-K
• Canonical SMILES: CCC1=CC=CC=C1N=C(C)C2=NC(=CC=C2)C(=NC3=CC=CC=C3CC)C.Cl[V](Cl)Cl
• Molecular Formula: C25H27Cl3N3V
• Molecular Weight: 526.8 g/mol

Description

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride (VOP-3) is an organometallic compound of vanadium and pyridine that has recently been studied for its potential applications in biomedical research. VOP-3 is a coordination complex of vanadium that has been found to have unique characteristics that make it useful for a variety of scientific applications.

Scientific Research Applications

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been studied for its potential applications in medical research, including the treatment of cancer, metabolic disorders, and other diseases. It has been found to be a potent inhibitor of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and other cellular components. In addition, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been studied for its potential use as an antioxidant, as well as for its ability to reduce inflammation and oxidative stress.

Mechanism of Action

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been found to interact with the enzyme dihydrofolate reductase (DHFR) in a number of ways. It binds to the active site of the enzyme, blocking its activity and preventing the formation of new DNA and other cellular components. In addition, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been found to inhibit the activity of other enzymes, such as thymidylate synthase and glycolate oxidase, which are involved in the synthesis of DNA and other cellular components.
Biochemical and Physiological Effects
{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzyme dihydrofolate reductase, which is involved in the synthesis of DNA and other cellular components. In addition, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has been found to reduce inflammation and oxidative stress, as well as to inhibit the activity of other enzymes involved in the synthesis of DNA and other cellular components.

Advantages and Limitations for Lab Experiments

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has several advantages for use in lab experiments. It is a relatively stable compound and is easy to synthesize in large quantities. In addition, it is non-toxic and has a low price, making it an attractive option for use in research. However, {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride has some limitations. It is a relatively new compound and there is still much to be learned about its effects and potential applications. In addition, it has been found to have a low solubility in water, making it difficult to work with in aqueous solutions.

Future Directions

The potential applications of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride are still being explored and there are a number of potential future directions for research. These include further investigation into its potential use as an anti-cancer agent, its potential use as an antioxidant, its effect on metabolic disorders, and its ability to modulate the activity of other enzymes. In addition, further research is needed to better understand the mechanism of action of {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride and its potential side effects. Finally, further research is needed to develop more efficient synthesis methods for {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride and to explore its potential applications in other areas of biomedical research.

Synthesis Methods

{2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride is synthesized through a process known as ligand-assisted hydrolysis. This process involves the reaction of vanadium chloride with a pyridine-based ligand, such as 2,6-bis[1-(N-2-ethylphenylimino)ethyl]pyridine, to form the desired complex. The reaction is carried out in an aqueous solution of hydrochloric acid and the product is then purified by recrystallization. This method has been found to produce {2,6-Bis[1-(N-2-ethylphenylimino)ethyl]pyridine}-vanadium(III)-trichloride of high purity and with a yield of up to 90%.